Cas no 1089282-52-9 (1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene)

• Product Name: 1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene
• CAS No: 1089282-52-9
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 833446
• PubChem ID: 59452847
• Update Time: 2024-11-03

1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• BMS 665053
• 1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene
• PKSQQMMVEVQWDK-UHFFFAOYSA-N
• 1-ethyl-2-fluoro-4-(methyloxy)-5-nitrobenzene
• 1089282-52-9
• CS-M1011
• SCHEMBL309725
• CS-13406
• MFCD16658623
• DB-363582
• AKOS037649704
• DTXSID001269877

• Inchi： 1S/C9H10FNO3/c1-3-6-4-8(11(12)13)9(14-2)5-7(6)10/h4-5H,3H2,1-2H3
• InChI Key： PKSQQMMVEVQWDK-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1CC)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55